Cas no 1489478-41-2 (1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol)

• Product Name: 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1489478-41-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5948749
• PubChem ID: 65591088
• Update Time: 2025-07-30

1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(methoxymethyl)-α-[(methylamino)methyl]-
• 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol
• AKOS014929725
• 1-[3-(methoxymethyl)phenyl]-2-(methylamino)ethan-1-ol
• 1489478-41-2
• EN300-1851592
• CS-0352519
• 1-(3-(Methoxymethyl)phenyl)-2-(methylamino)ethan-1-ol

• Inchi： 1S/C11H17NO2/c1-12-7-11(13)10-5-3-4-9(6-10)8-14-2/h3-6,11-13H,7-8H2,1-2H3
• InChI Key： XJJLNCGGCJKMKD-UHFFFAOYSA-N
• SMILES： C1(C(CNC)O)=CC=CC(COC)=C1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 298.7±19.0 °C(Predicted)
• pka: 13.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol

Introduction to 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1489478-41-2) and Its Emerging Applications in Chemical Biology

1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol, identified by its CAS number 1489478-41-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound, featuring a phenyl ring substituted with a methoxymethyl group at the 3-position and an amine moiety at the 2-position of the ethyl chain, presents a promising scaffold for the development of novel bioactive molecules. The presence of both polar and lipophilic functional groups makes it a versatile candidate for modulating biological pathways, particularly in the context of drug discovery and therapeutic intervention.

The structure-activity relationship (SAR) of this compound class has been extensively studied, with modifications at the phenyl ring and the amine side chain showing significant impact on biological activity. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such molecules in targeting specific disease-related pathways. The methoxymethyl substituent, in particular, has been shown to enhance solubility while maintaining metabolic stability, making it an attractive feature for pharmaceutical applications.

In the realm of medicinal chemistry, 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol has been explored as a potential lead compound for addressing neurological disorders. Preliminary studies suggest that its interaction with serotonin receptors and dopamine transporters may offer therapeutic benefits in conditions such as depression and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, positions it as a candidate for further preclinical development.

Moreover, the chemical biology applications of this molecule extend beyond neurology. Its unique structural features make it a valuable tool for investigating enzyme inhibition and receptor binding mechanisms. For instance, researchers have utilized analogs of this compound to probe the binding kinetics of kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. The methylamino group at the ethyl chain provides a hydrogen bond acceptor site, facilitating interactions with biological targets, while the methoxymethyl group enhances hydrophilicity without compromising binding affinity.

Recent publications highlight the synthesis of derivatives of 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol that exhibit potent activity against bacterial pathogens. The phenyl ring’s aromaticity allows for π-stacking interactions with bacterial enzymes, disrupting essential metabolic pathways. This finding aligns with global efforts to combat antibiotic resistance by developing novel antimicrobial agents. The compound’s scaffold has been modified to incorporate additional functional groups that enhance bioavailability and reduce toxicity, ensuring its suitability for clinical translation.

The development of 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol also reflects broader trends in drug discovery towards personalized medicine. By leveraging structure-based design principles, chemists have been able to tailor analogs that target specific genetic mutations or protein variants associated with diseases. This approach not only improves therapeutic efficacy but also minimizes off-target effects, a critical consideration in modern pharmacology.

In conclusion, 1-3-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1489478-41-2) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug development. Its unique combination of functional groups and favorable pharmacological properties make it a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As methodologies for molecular design continue to evolve, compounds like this are poised to play an increasingly pivotal role in shaping the future of therapeutic intervention.